Cas no 81261-97-4 (4-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid)

• Product Name: 4-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid
• CAS No: 81261-97-4
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• MDL: MFCD00203264
• CID: 708032
• PubChem ID: 734454
• Update Time: 2025-10-25

4-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(4,6-dimethyl-2-pyrimidinyl)amino]-
• 4-[(4,6-dimethyl-2-pyrimidinyl)amino]Benzoic acid
• 4-[(4,6-Dimethylpyrimidin-2-yl)amino]benzoic acid
• N-(4,6-Dimethylpyrimidin-2-yl)-4-aminobenzoic acid
• 4-[(4,6-Dimethyl-2-pyrimidinyl)amino]benzoic acid (ACI)
• SCHEMBL2420716
• 4-(4,6-dimethyl-pyrimidin-2-ylamino) benzoic acid
• 4-[(4,6-dimethylpyrimidin-2-yl)amino]benzoic acid, AldrichCPR
• G78068
• AKOS000538198
• STK802565
• 4-(4,6-dimethyl-pyrimidin-2-ylamino)benzoic acid
• 4-[(4,6-dimethylpyrimidin-2-yl)amino]benzoicacid
• BAS 09524989
• DA-21832
• YVQYEHFOENIYSU-UHFFFAOYSA-N
• MFCD00203264
• FS-4976
• CHEMBL1616407
• DTXSID40352712
• HMS519E19
• Peakdale1_000459
• SB58082
• BBL011827
• CS-0312675
• 4-((4,6-dimethylpyrimidin-2-yl)amino)benzoic acid
• 81261-97-4
• 4-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid

• MDL： MFCD00203264
• Inchi： 1S/C13H13N3O2/c1-8-7-9(2)15-13(14-8)16-11-5-3-10(4-6-11)12(17)18/h3-7H,1-2H3,(H,17,18)(H,14,15,16)
• InChI Key： YVQYEHFOENIYSU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(NC2N=C(C)C=C(C)N=2)=CC=1)O

Computed Properties

• Exact Mass: 243.100776666g/mol
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.1Ų

Additional information on 4-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid

4-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid: A Comprehensive Guide to Its Properties and Applications

4-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid (CAS No. 81261-97-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyrimidine and benzoic acid moieties, exhibits versatile chemical properties that make it valuable for various industrial and research applications. Its molecular structure, which combines a dimethylpyrimidine group with an aminobenzoic acid backbone, contributes to its reactivity and functionality.

The 4-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid is often explored for its potential as an intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its role in developing pharmaceutical agents, where its structural features can be leveraged to create compounds with targeted biological activities. For instance, its pyrimidine ring is a common motif in drugs that interact with nucleic acids or enzymes, making it a hotspot for drug discovery projects.

In the agrochemical sector, 4-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid is studied for its potential use in designing novel pesticides and herbicides. The compound’s ability to act as a building block for more complex agrochemicals is a key area of interest, especially as the industry seeks environmentally friendly alternatives to traditional chemicals. This aligns with the growing global demand for sustainable agriculture solutions, a topic frequently searched by users interested in green chemistry and eco-friendly farming.

From a material science perspective, CAS No. 81261-97-4 is investigated for its potential in creating advanced polymers and coatings. Its aromatic and heterocyclic components contribute to thermal stability and chemical resistance, properties highly sought after in high-performance materials. This makes it relevant to industries focusing on durable coatings and specialty chemicals, which are trending topics in engineering and manufacturing forums.

The synthesis of 4-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize these methods to improve yield and purity, addressing common queries about efficient synthesis routes and scalable production. These topics are frequently searched by chemists and process engineers looking for ways to streamline laboratory and industrial workflows.

Analytical characterization of CAS No. 81261-97-4 is another area of focus, with techniques such as NMR spectroscopy, mass spectrometry, and HPLC being commonly employed. These methods ensure the compound’s identity and purity, which are critical for its application in sensitive fields like drug development. Users often search for best practices in chemical analysis, making this a relevant subtopic to include.

Market trends indicate a steady demand for 4-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid, driven by its utility in research and industrial applications. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions, pharmaceutical companies, and agrochemical firms. This reflects broader trends in the fine chemicals market, where niche intermediates are gaining prominence.

In summary, 4-(4,6-Dimethylpyrimidin-2-yl)aminobenzoic Acid (CAS No. 81261-97-4) is a multifaceted compound with significant potential across multiple industries. Its unique structure and reactivity profile make it a valuable asset in pharmaceutical research, agrochemical innovation, and material science advancements. As interest in sustainable and high-performance chemicals grows, this compound is likely to remain a key player in scientific and industrial discussions.